Cas no 1780477-36-2 (1-(piperidin-4-yl)-1H-1,2,3,4-tetrazol-5-amine)

• Product Name: 1-(piperidin-4-yl)-1H-1,2,3,4-tetrazol-5-amine
• CAS No: 1780477-36-2
• MF: C₆H₁₂N₆
• MW: 168.199679374695
• MDL: MFCD30619886
• CID: 5238386
• PubChem ID: 84759294
• Update Time: 2025-06-13

1-(piperidin-4-yl)-1H-1,2,3,4-tetrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazol-5-amine, 1-(4-piperidinyl)-
• 1-(piperidin-4-yl)-1H-1,2,3,4-tetrazol-5-amine

• MDL： MFCD30619886
• Inchi： 1S/C6H12N6/c7-6-9-10-11-12(6)5-1-3-8-4-2-5/h5,8H,1-4H2,(H2,7,9,11)
• InChI Key： GSTXUNCYZSCBBR-UHFFFAOYSA-N
• SMILES： N1(C2CCNCC2)C(N)=NN=N1

Additional information on 1-(piperidin-4-yl)-1H-1,2,3,4-tetrazol-5-amine

Introduction to 1-(piperidin-4-yl)-1H-1,2,3,4-tetrazol-5-amine (CAS No. 1780477-36-2)

1-(piperidin-4-yl)-1H-1,2,3,4-tetrazol-5-amine, identified by its CAS number 1780477-36-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule combines a piperidine ring with a tetrazole moiety, making it a versatile scaffold for the development of novel bioactive agents. The structural features of this compound contribute to its potential applications in addressing various therapeutic challenges, particularly in the modulation of biological pathways associated with inflammation, neurodegeneration, and cancer.

The piperidine ring is a common pharmacophore in drug design due to its ability to enhance solubility and interact favorably with biological targets. In contrast, the tetrazole group introduces unique electronic and steric properties that can influence binding affinity and metabolic stability. The combination of these two structural elements in 1-(piperidin-4-yl)-1H-1,2,3,4-tetrazol-5-amine makes it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for their potential biological activity. Molecular docking studies have suggested that this molecule may interact with enzymes and receptors involved in critical signaling pathways. For instance, preliminary data indicate that it could exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth and progression. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents.

In the context of oncology research, 1-(piperidin-4-yl)-1H-1,2,3,4-tetrazol-5-amine has garnered attention as a potential lead compound for further optimization. Its ability to modulate key molecular targets could lead to the development of novel chemotherapeutic agents with improved efficacy and reduced side effects. Additionally, the tetrazole moiety has been explored in the design of antimicrobial agents, suggesting that this compound may also have applications in infectious disease treatment.

The synthesis of 1-(piperidin-4-yl)-1H-1,2,3,4-tetrazol-5-amine involves multi-step organic transformations that highlight the synthetic versatility of this scaffold. Key synthetic strategies include nucleophilic substitution reactions to introduce the piperidine ring and cycloaddition reactions to form the tetrazole ring system. These synthetic routes have been optimized for high yield and purity, ensuring that researchers can obtain sufficient quantities of the compound for further biological evaluation.

One of the most compelling aspects of 1-(piperidin-4-yl)-1H-1,2,3,4-tetrazol-5-amine is its potential for structural diversification. By modifying either the piperidine or tetrazole components, chemists can generate a library of analogs with tailored biological properties. This approach has been successfully employed in high-throughput screening campaigns to identify novel drug candidates. The ability to rapidly synthesize and test these derivatives accelerates the drug discovery process significantly.

The pharmacokinetic properties of 1-(piperidin-4-yl)-1H-1,2,3,4-tetrazol-5-amine are also of great interest. Studies have shown that compounds with similar structural features often exhibit favorable pharmacokinetic profiles, including good oral bioavailability and reasonable metabolic stability. These characteristics are crucial for developing drugs that can be administered orally and maintain therapeutic levels over an extended period.

Moreover, the safety profile of 1-(piperidin-4-yl)-1H-1,2,3,4-tetrazol-5-am ine is an important consideration during drug development. Preliminary toxicology studies have indicated that this compound is well-tolerated at relevant doses; however，further investigations are necessary to fully assess its safety profile before clinical trials can be initiated. These studies will focus on acute and chronic toxicity endpoints to ensure that any potential therapeutic benefits outweigh possible risks.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how researchers identify promising candidates like 1-(piperidin - 4 - yl) - 1 H - 1 , 2 , 3 , 4 - tetrazol - 5 - am ine (CAS No. 1780477 - 36 - 2). These technologies enable the prediction of biological activity based on structural features alone，reducing the time required for experimental validation。By leveraging these computational tools，scientists can prioritize compounds for further investigation，thereby streamlining the drug development pipeline。

In conclusion, 1 -( piperidin - 4 - yl) - 1 H - 1 , 2 , 3 , 4 - tetrazol - 5 - am ine represents a promising scaffold for pharmaceutical innovation。Its unique structural features，combined with its synthetic accessibility，make it an attractive candidate for further exploration。As research continues，this compound is likely to play a significant role in addressing some of today's most pressing medical challenges。The ongoing development efforts underscore the importance of interdisciplinary collaboration between chemists，biologists，and computational scientists in advancing drug discovery。